Cas no 2137026-85-6 ((1R,2R,4S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: (1R,2R,4S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 2137026-85-6
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5262783
• Update Time: 2025-06-09

(1R,2R,4S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R,4S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.1]heptane-2-carboxylic acid
• (1R,2R,4S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[2.2.1]heptane-2-carboxylic acid
• Bicyclo[2.2.1]heptane-2-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (1R,2R,4S)-

• Inchi： 1S/C23H23NO4/c25-21(26)23(12-14-9-10-15(23)11-14)24-22(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,24,27)(H,25,26)/t14-,15+,23+/m0/s1
• InChI Key： FDSJQWJNLQURMJ-JIQFQSSQSA-N
• SMILES： OC([C@]1(C[C@H]2CC[C@@H]1C2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 614
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (1R,2R,4S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[2.2.1]heptane-2-carboxylic acid

Introduction to (1R,2R,4S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[2.2.1]heptane-2-carboxylic Acid (CAS No. 2137026-85-6)

Compound CAS No. 2137026-85-6, specifically identified as (1R,2R,4S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[2.2.1]heptane-2-carboxylic acid, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal biology. This meticulously crafted molecule has garnered considerable attention due to its unique structural attributes and promising biological activities, positioning it as a valuable candidate for further exploration in drug development and therapeutic intervention.

The structural framework of this compound is characterized by a bicyclo[2.2.1]heptane core, which is a bicyclic saturated hydrocarbon system featuring a seven-membered ring composed of two six-membered and one five-membered ring fused together. This specific bicyclic scaffold is renowned for its versatility in medicinal chemistry, offering a privileged structure that can interact effectively with biological targets. The presence of stereocenters at the 1R, 2R, and 4S positions further enhances the compound's complexity and potential for selective binding.

One of the most striking features of this compound is the incorporation of a 9H-fluoren-9-ylmethoxycarbonylamino moiety. The fluorene group is a well-documented pharmacophore that exhibits favorable properties such as high lipophilicity and robust photostability, making it an attractive component in the design of bioactive molecules. The methoxycarbonylamino group serves as a protecting group for the amino function and also contributes to the overall solubility and stability of the compound, facilitating its handling and formulation.

The carboxylic acid functionality at the 2-position of the bicyclic core provides an additional site for chemical modification, enabling further derivatization to tailor specific biological activities. This versatility makes (1R,2R,4S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[2.2.1]heptane-2-carboxylic acid a versatile scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in leveraging computational chemistry and structure-based drug design approaches to accelerate the discovery and optimization of bioactive molecules. The unique structural features of this compound make it an excellent candidate for such methodologies. Advanced computational techniques can be employed to predict binding modes, assess affinity for biological targets, and guide the design of analogs with enhanced potency and selectivity.

Current research in medicinal chemistry increasingly emphasizes the importance of molecular diversity and structural novelty in drug discovery programs. The bicyclo[2.2.1]heptane scaffold has been extensively studied for its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The introduction of substituents such as the fluorene moiety can significantly alter the pharmacokinetic properties and target interactions of the molecule.

The stereochemistry of this compound plays a crucial role in determining its biological activity. The precise arrangement of stereocenters at the 1R, 2R, and 4S positions ensures optimal interaction with biological targets while minimizing off-target effects. This level of stereochemical control is essential for developing high-efficacy drugs with minimal side effects.

Recent studies have highlighted the potential applications of this compound in addressing various therapeutic challenges. For instance, its structural motif has shown promise in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary investigations suggest that this compound may exhibit anti-cancer properties by interfering with critical signaling pathways that drive tumor growth.

The synthesis of complex molecules like (1R,2R,4S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[2.2.1]heptane-2-carboxylic acid requires meticulous planning and expertise in organic synthesis techniques. Advanced synthetic methodologies have been employed to construct the bicyclic core with high enantioselectivity, ensuring that only the desired stereoisomer is obtained. Techniques such as asymmetric hydrogenation and chiral auxiliaries have been instrumental in achieving this level of synthetic precision.

The role of analytical chemistry in characterizing these complex molecules cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of the compound before proceeding with biological evaluation.

In conclusion, (1R,2R,4S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2137026-85-6) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its potential applications in treating various diseases make it a valuable candidate for further exploration in drug development programs.